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Compound of Interest

Compound Name: Ethyl octanoate

Cat. No.: B045983

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of ethyl octanoate in
water and various organic solvents. Ethyl octanoate (also known as ethyl caprylate), an ester
with the chemical formula C10H2003, is a colorless liquid with a characteristic fruity aroma,
finding applications in the flavor, fragrance, and pharmaceutical industries.[1][2] A thorough
understanding of its solubility is critical for its application in formulation development, chemical
synthesis, and purification processes.

Physicochemical Properties of Ethyl Octanoate

A summary of the key physicochemical properties of ethyl octanoate is presented in Table 1.
These properties, particularly its molecular structure consisting of a polar ester group and a
non-polar eight-carbon alkyl chain, are the primary determinants of its solubility behavior.

Table 1: Physicochemical Properties of Ethyl Octanoate
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Property Value Reference(s)
Molecular Formula C10H2002 [11[3]
Molecular Weight 172.27 g/mol [1][3]
Appearance Clear, colorless liquid [1114]

Density ~0.87 g/cm?3 at 20°C [3]

Boiling Point 206-208 °C [2][4]

Melting Point -48 to -47 °C [4]

Vapor Pressure 0.2 mbar at 20 °C [2]

Log P (Octanol/Water) 3.84 [5]

Solubility Profile of Ethyl Octanoate

The solubility of ethyl octanoate is governed by the "like dissolves like" principle. Its long, non-
polar alkyl chain dominates its molecular character, leading to good solubility in non-polar and
slightly polar organic solvents. Conversely, the polar ester group has a limited influence,
resulting in very low solubility in highly polar solvents like water.

Aqueous Solubility

Ethyl octanoate is sparingly soluble in water. The long hydrophobic carbon chain disrupts the
hydrogen bonding network of water molecules, making its dissolution energetically unfavorable.

Table 2: Quantitative Aqueous Solubility of Ethyl Octanoate

Solubility Value Temperature Reference(s)
70.1 mg/L 25 °C 2]
0.0701 mg/mL 25 °C [6]

Solubility in Organic Solvents
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Ethyl octanoate exhibits high solubility and is often miscible with a wide range of common
organic solvents. This is due to the favorable van der Waals interactions between its non-polar
chain and the solvent molecules. While extensive quantitative data is not always available,
qualitative descriptions consistently indicate high solubility.

Table 3: Solubility of Ethyl Octanoate in Organic Solvents

. Quantitative Qualitative

Solvent Polarity L. Reference(s)

Data Description

Soluble: 1 mL in )

] Highly
Ethanol Polar Protic 4 mL of 70% o [6]
Soluble/Miscible

ethanol
Methanol Polar Protic - Highly Soluble [1]
Chloroform Moderately Polar - Highly Soluble [1][4]
Diethyl Ether Slightly Polar - Soluble/Miscible [4]
Propylene Glycol  Polar Protic - Slightly Soluble [41[6]
Glycerin Polar Protic - Insoluble [4]16]
Fixed Oils Non-polar - Soluble [6]

Factors Influencing Solubility
The solubility of ethyl octanoate can be influenced by several factors:
o Temperature: Generally, the solubility of a liquid in another liquid increases with temperature.

However, for a substance with low aqueous solubility like ethyl octanoate, the effect of
temperature on its solubility in water may be minimal.

e pH: The solubility of ethyl octanoate is largely independent of pH in the typical aqueous
range, as it does not have ionizable functional groups.

o Purity of Solute and Solvent: Impurities in either the ethyl octanoate or the solvent can alter
the measured solubility.
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Visualizing Solubility Principles and Processes

The following diagrams, generated using the DOT language, illustrate key concepts related to
the solubility and synthesis of ethyl octanoate.
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Fig. 1: Principle of 'Like Dissolves Like' for Ethyl Octanoate

Click to download full resolution via product page

Caption: Logical diagram illustrating the interaction of ethyl octanoate with polar and non-polar
solvents.

© 2025 BenchChem. All rights reserved. a4/7 Tech Support


https://www.benchchem.com/product/b045983?utm_src=pdf-body
https://www.benchchem.com/product/b045983?utm_src=pdf-body-img
https://www.benchchem.com/product/b045983?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b045983?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

Grepare Solvent & Soluta

Add Excess Ethyl Octanoate
to a Known Volume of Solvent

;

Equilibrate at Constant Temperature
(e.g., 24-48h with agitation)

l

Separate Solid and Liquid Phases
(Centrifugation/Filtration)

l

Take a Precise Aliquot
of the Saturated Supernatant

Quantify Solute Concentration
(e.g., GC, HPLC, Gravimetric)

Calculate Solubility
(mg/mL or mol/L)

Fig. 2: Experimental Workflow for Solubility Determination
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Caption: A typical experimental workflow for determining the equilibrium solubility of ethyl
octanoate.
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Fig. 3: Fischer-Speier Esterification of Ethyl Octanoate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. solubilityofthings.com [solubilityofthings.com]

2. Ethyl octanoate | C10H2002 | CID 7799 - PubChem [pubchem.ncbi.nim.nih.gov]
3. researchgate.net [researchgate.net]

o 4. researchgate.net [researchgate.net]

5. Flow Diagram For Solubility Tests | PDF | Cooking, Food & Wine [scribd.com]

6. youtube.com [youtube.com]

 To cite this document: BenchChem. [An In-depth Technical Guide to the Solubility of Ethyl
Octanoate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b045983#solubility-of-ethyl-octanoate-in-water-and-
organic-solvents]

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b045983?utm_src=pdf-body
https://www.benchchem.com/product/b045983?utm_src=pdf-body
https://www.benchchem.com/product/b045983?utm_src=pdf-body-img
https://www.benchchem.com/product/b045983?utm_src=pdf-custom-synthesis
https://www.solubilityofthings.com/ethyl-octanoate
https://pubchem.ncbi.nlm.nih.gov/compound/Ethyl-octanoate
https://www.researchgate.net/figure/Flow-chart-of-the-solubility-assessment-and-sample-treatment-steps_fig1_374051918
https://www.researchgate.net/figure/Schematic-diagram-of-the-recommended-workflow-for-automated-high-throughput-solubility_fig2_325336381
https://www.scribd.com/doc/233123400/Flow-Diagram-for-Solubility-Tests
https://www.youtube.com/watch?v=0PDkoWifr38
https://www.benchchem.com/product/b045983#solubility-of-ethyl-octanoate-in-water-and-organic-solvents
https://www.benchchem.com/product/b045983#solubility-of-ethyl-octanoate-in-water-and-organic-solvents
https://www.benchchem.com/product/b045983#solubility-of-ethyl-octanoate-in-water-and-organic-solvents
https://www.benchchem.com/product/b045983#solubility-of-ethyl-octanoate-in-water-and-organic-solvents
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b045983?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 717 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b045983?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b045983?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

